Cas no 2137519-63-0 (3-(2-cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-(2-cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2137519-63-0
• MF: C₁₀H₁₃N₃O₃
• MW: 223.228522062302
• CID: 6427853
• PubChem ID: 165454567
• Update Time: 2025-06-11

3-(2-cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-714788
• 3-(2-cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid
• 2137519-63-0

• Inchi： 1S/C10H13N3O3/c1-13-5-7(10(15)16)9(12-13)11-8(14)4-6-2-3-6/h5-6H,2-4H2,1H3,(H,15,16)(H,11,12,14)
• InChI Key： YSOGHEYSRZQDFJ-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)NC1C(C(=O)O)=CN(C)N=1

Computed Properties

• Exact Mass: 223.09569129g/mol
• Monoisotopic Mass: 223.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 84.2Ų

Additional information on 3-(2-cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid

3-(2-Cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic Acid: A Comprehensive Overview

3-(2-Cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid, with the CAS registry number 2137519-63-0, is a compound of significant interest in the field of organic chemistry and drug discovery. This compound is characterized by its unique structural features, which include a pyrazole ring, a cyclopropyl group, and a carboxylic acid moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various areas of chemical research and development.

The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, is a key structural element in this compound. Pyrazoles are known for their stability and ability to participate in hydrogen bonding, which can influence the physical and chemical properties of the molecule. The presence of the cyclopropyl group introduces additional complexity owing to its strained ring structure, which can enhance the molecule's reactivity and bioavailability. Furthermore, the carboxylic acid group provides acidity and can serve as a site for further chemical modification, such as esterification or amidation.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, derivatives of pyrazole-containing compounds have been explored as potential candidates for anti-inflammatory agents, antifungal drugs, and anticancer therapies. The integration of the cyclopropyl group into this structure may further enhance its pharmacokinetic properties, making it a promising lead compound for drug development.

From a synthetic perspective, the preparation of 3-(2-cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid involves a series of well-established organic reactions. These include nucleophilic substitutions, condensation reactions, and cyclizations. The synthesis typically begins with the preparation of intermediates that incorporate the cyclopropyl group and the pyrazole ring. Subsequent steps involve functional group transformations to introduce the carboxylic acid moiety and optimize the overall structure for desired properties.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 285 g/mol, and it exists as a white crystalline solid under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate but is less soluble in polar solvents like water. These characteristics make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits selectivity towards certain enzymes and receptors. For example, studies conducted in vitro have shown moderate inhibitory activity against specific kinases involved in cellular signaling pathways. While these results are promising, further research is required to fully understand its pharmacological profile and therapeutic potential.

The integration of cutting-edge computational tools has significantly advanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, while molecular docking studies have revealed potential binding modes with target proteins. These computational approaches complement experimental data and guide ongoing efforts to optimize its structure for enhanced bioactivity.

In conclusion, 3-(2-cyclopropylacetamido)-1-methyl-1H-pyrazole-4-carboxylic acid represents an intriguing molecule with diverse applications in organic chemistry and pharmacology. Its unique structural features, coupled with recent advances in synthetic methodologies and computational modeling, position it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, this compound holds great promise for contributing to the development of innovative medicines and materials.